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Compound Focus: BAY-678

CAS No.: 675103-36-3

Cat. No.: S005358

Get Quote

Physicochemical & Solubility Data

The table below summarizes the key available data on BAY-678, which can inform decisions about solvent

systems and storage conditions [1] [2] [3].

Property Value / Information

Molecular Weight 400.35 g/mol [4] [1] [2]

Molecular Formula C₂₀H₁₅F₃N₄O₂ [4] [1] [2]

CAS No. 675103-36-3 [4] [1] [2]

Solubility in DMSO ≥ 100 mg/mL (249.78 mM) [1] [2]

Solubility in Ethanol ≥ 4.76 mg/mL (11.89 mM) [1] [2]

Predicted pKa 9.35 ± 0.70 [3]

Predicted LogP 2.5 [2]

Appearance Light yellow to yellow solid powder [2] [3]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s005358?utm_src=pdf-body
https://www.smolecule.com/products/s005358?utm_src=pdf-interest
https://www.smolecule.com/products/s005358?utm_src=pdf-body
https://www.medchemexpress.com/BAY-678.html
https://www.invivochem.com/bay-678.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB84666242_EN.htm
https://www.rndsystems.com/products/bay-678_5706
https://www.medchemexpress.com/BAY-678.html
https://www.invivochem.com/bay-678.html
https://www.rndsystems.com/products/bay-678_5706
https://www.medchemexpress.com/BAY-678.html
https://www.invivochem.com/bay-678.html
https://www.rndsystems.com/products/bay-678_5706
https://www.medchemexpress.com/BAY-678.html
https://www.invivochem.com/bay-678.html
https://www.medchemexpress.com/BAY-678.html
https://www.invivochem.com/bay-678.html
https://www.medchemexpress.com/BAY-678.html
https://www.invivochem.com/bay-678.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB84666242_EN.htm
https://www.invivochem.com/bay-678.html
https://www.invivochem.com/bay-678.html
https://www.chemicalbook.com/ProductChemicalPropertiesCB84666242_EN.htm
https://www.smolecule.com/products/s005358?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Handling & Storage Protocols

Based on the available information, here are recommended protocols for handling BAY-678:

Storage Conditions: The solid powder should be stored at -20°C [4] [1] [2]. Once dissolved, stock

solutions in DMSO are stable for 1 year at -20°C and for 6 months at -80°C. It is best to aliquot the
solution to avoid repeated freeze-thaw cycles [1] [2].

In Vivo Formulation Preparation: For animal studies, the following formulation has been suggested
to achieve a clear solution with a concentration of at least 2.5 mg/mL [1] [2]:

Prepare a stock solution in DMSO (e.g., 25 mg/mL).
Add this DMSO stock to 40% PEG300 and mix evenly.

Add 5% Tween-80 and mix evenly.
Finally, add 45% Saline to reach the desired volume.

Molecular Basis of Stability

Although direct pH stability data is unavailable, the high potency of BAY-678 is attributed to a strategic

methyl sulfone substituent on its dihydropyrimidinone core. This group acts to "freeze" the molecule into

its bioactive conformation, which likely contributes to its overall metabolic stability and high binding affinity

for human neutrophil elastase (HNE) [5].

Suggested Approach for pH Stability Testing

To fill the knowledge gap, you could design an experiment to determine the pH stability profile of BAY-678.

The workflow below outlines the key steps:
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Prepare stock solution of BAY-678

Dilute in buffers
across a pH range

(e.g., pH 2, 4, 7, 9, 11)

Incubate at 
relevant temperature

(e.g., 37°C)

Sample at 
time intervals

(e.g., 0, 6, 24, 48 hours)

Analyze samples
via HPLC-UV/MS

for degradation

Determine % remaining
intact BAY-678

Click to download full resolution via product page

Important Disclaimer

The information provided is for research use only and not for human use. All in vivo studies must be

conducted in accordance with relevant institutional guidelines for animal care and use [4] [1] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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